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Compound of Interest

Compound Name: Altenuene-d3

Cat. No.: B15559568

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Altenuene-d3, a deuterated internal

standard crucial for accurate quantification of the mycotoxin Altenuene. The guide details

supplier specifications, purity levels, and the analytical methodologies employed for its

characterization, based on currently available data.

Altenuene-d3 Supplier Specifications
Altenuene-d3 is available from a limited number of specialized chemical suppliers. The

primary offerings are in the form of a solution, typically for use in analytical chemistry,

particularly for isotope dilution mass spectrometry. Below is a summary of supplier

specifications.
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Supplier
Product
Name

Catalog
Number

Concentr
ation

Solvent Quantity
Stated
Purity

Romer

Labs

Biopure™

Altenuene-

d3

10006810 10 µg/mL Acetonitrile 1.2 mL

Certificate

of Analysis

available

upon

request.[1]

[2][3][4]

HPC

Standards

D3-(-)-

Altenuene

solution

685011 100 µg/ml Acetonitrile 1 mL

Certificate

of Analysis

available.

[5][6][7]

The

synthesis

paper for

this

standard

reports

>99.9%

purity and

>99 atom%

D.[8]

Endotherm

(-)-

Altenuene-

d3

ENC177
Not

specified

Not

specified

Not

specified
>97%[3]

It is important to note that both Romer Labs and HPC Standards emphasize the availability of a

Certificate of Analysis (CoA) which would provide batch-specific purity data and

characterization details.[1][6][7][9][10][11]

Experimental Protocols: Synthesis, Purification, and
Analysis
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The following protocols are based on the first published synthesis of (-)-Altenuene-d3, which

serves as the basis for the commercially available standard from HPC Standards.[8][12][13]

Synthesis of (-)-Altenuene-d3
The synthesis of (-)-Altenuene-d3 is a multi-step process starting from commercially available

D-(−)-quinic acid. The key step for deuterium labeling involves the use of iodomethane-D3. The

overall synthesis culminates in a final product with a reported yield of 17% over nine steps.[13]

[14]

Purification Protocol
The final purification of the synthesized (-)-Altenuene-d3 is achieved through reversed-phase

(RP) chromatography.

Chromatography Type: Reversed-Phase High-Performance Liquid Chromatography (RP-

HPLC).

Stationary Phase: C18 column.

Mobile Phase: A mixture of water and methanol (H₂O/MeOH) in a 4:6 ratio.

Outcome: This purification step yields the deuterium-labeled natural product as a white solid.

Analytical Methods for Purity and Characterization
A comprehensive suite of analytical techniques is employed to confirm the identity, purity, and

isotopic labeling of (-)-Altenuene-d3.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

elucidate the chemical structure and confirm the successful incorporation of deuterium

atoms.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is utilized to assess the

volatility and fragmentation pattern of the compound.

High-Resolution Mass Spectrometry (HRMS): ESI-HRMS is employed to determine the

accurate mass of the molecule, confirming its elemental composition.
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the primary

technique for which this internal standard is designed. LC-MS/MS analysis is used to confirm

its chromatographic behavior and fragmentation pattern, ensuring its suitability for isotope

dilution analysis.[8][12][15]

Visualized Workflows
The following diagrams illustrate the key processes involved in the production and quality

control of Altenuene-d3.

Synthesis

Purification

D-(−)-Quinic Acid Multi-Step Synthesis Crude Altenuene-d3

Iodomethane-D3

Reversed-Phase HPLC
(C18, H₂O/MeOH)
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Click to download full resolution via product page

Synthesis and Purification Workflow for (-)-Altenuene-d3.
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Analytical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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